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Compound of Interest

Compound Name: 5-Undecanol

Cat. No.: B1582354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for 5-Undecanol. The information is compiled and presented to meet the

needs of laboratory and drug development professionals, with a focus on clarity, data

accessibility, and practical application of safety protocols.

Core Safety and Physical Properties
The following table summarizes the key quantitative safety and physical property data for 5-
Undecanol. This information has been consolidated from various Safety Data Sheets (SDS)

and chemical property databases to provide a clear and concise reference.
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Property Value Source(s)

Chemical Formula C₁₁H₂₄O [1][2]

Molecular Weight 172.31 g/mol [1]

CAS Number 37493-70-2 [1][2]

Appearance Colorless liquid [3]

Odor Mild [3]

Boiling Point
139 - 140 °C @ 17 mmHg 228

- 230 °C @ 760 mmHg
[1]

Melting Point -4 °C [1][4]

Flash Point 94 °C (201 °F) (closed cup) [1]

Density 0.83 g/cm³ at 20 °C [1][4]

Vapor Pressure
0.013 mmHg @ 25 °C

(estimated)
[3]

Water Solubility
49.73 mg/L @ 25 °C

(estimated)
[3]

logP (o/w) 4.249 (estimated) [3]

Viscosity No data available

Hazard Identification and GHS Classification
There are some discrepancies in the GHS classification of 5-Undecanol across different

suppliers. While some sources state that it is not a hazardous substance, a comprehensive

review of multiple safety data sheets indicates a potential for mild to moderate irritation and

aquatic toxicity.[5][6][7] The most consistent classifications are summarized below:

Serious Eye Irritation (Category 2A): May cause serious eye irritation.[5]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 2 or 3): Toxic to aquatic

life with long lasting effects.[5][7]
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Skin Irritation: While not always formally classified, some data suggests it can be a mild skin

irritant.[6]

Based on these classifications, the following GHS pictograms may be applicable:

Irritant

Hazardous to the Aquatic Environment

Click to download full resolution via product page

Caption: GHS Pictograms for 5-Undecanol.

Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to proper handling procedures is crucial to ensure laboratory safety.

Engineering Controls:

Work in a well-ventilated area. Use of a chemical fume hood is recommended for procedures

that may generate vapors or aerosols.

Ensure eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]
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Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Lab coats or other

protective clothing should be worn to prevent skin contact.[5]

Respiratory Protection: If working in a poorly ventilated area or if vapors are expected to be

generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

General Hygiene:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where 5-Undecanol is handled.

Wash hands thoroughly after handling.

First-Aid Measures
In the event of exposure, follow these first-aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[5]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing. Get medical attention if irritation develops or persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Accidental Release Measures: A General Workflow
A chemical spill should be handled promptly and safely. The following workflow outlines the

general procedure for managing a 5-Undecanol spill.
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Absorb the Spilled Material

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container for Disposal

Decontaminate the Spill Area

Spill Cleaned Up

Click to download full resolution via product page

Caption: General Workflow for Chemical Spill Response.
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Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological data cited in Safety

Data Sheets are typically not publicly available. This information is often proprietary to the

manufacturer or the testing laboratory that conducted the studies under regulatory guidelines

(e.g., OECD, EPA). The data presented in the SDS is a summary of the results from these

standardized tests. For access to the full study reports, direct inquiry to the chemical

manufacturer or a subscription to specialized toxicology databases would be necessary.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

Safety Data Sheet (SDS) provided by the manufacturer. It is the responsibility of the user to

ensure that all safety precautions are followed in accordance with the specific SDS for the 5-
Undecanol being used, as well as all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582354?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

